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Compound of Interest

Compound Name: 2,6-Dimethyldecane

Cat. No.: B082109

An In-depth Technical Guide on the Significance of 2,6-Dimethyldecane

Introduction

2,6-Dimethyldecane is a branched-chain alkane, a saturated hydrocarbon with the chemical
formula C12H26.[1][2][3][4] As an organic compound, it serves as a versatile intermediate in
various synthetic and industrial applications.[1] Its structural characteristics are pivotal in the
synthesis of complex natural products and have led to the exploration of its derivatives as
potential therapeutic agents.[1] This technical guide provides a comprehensive review of the
chemical properties, synthesis, biological significance, and analytical methods related to 2,6-
Dimethyldecane, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

2,6-Dimethyldecane is a flammable liquid and vapor.[5] Its chemical and physical properties
are summarized in the tables below, derived from both experimental and computed data.

Table 1: General and Physical Properties of 2,6-
Dimethyldecane
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Property Value Source
IUPAC Name 2,6-dimethyldecane [2]

CAS Number 13150-81-7 [1][21[3]
Molecular Formula C12H26 [1112][3][4]
Molecular Weight 170.33 g/mol [11121[3]
Boiling Point Approx. 220 °C [1]
Density Approx. 0.74 g/lcm? at 20 °C [1]
Physical State Liquid at room temperature [1]

Table 2: Computed Physicochemical and

Thermodynamic Properties
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Property Value Unit Source
Octanol/Water
Partition Coefficient 4.639 Crippen Calculated[6]
(logP)
Water Solubility )

-4.36 mol/L Crippen Calculated[6]
(log10WS)
McGowan's

McGowan
Characteristic Volume  179.940 ml/mol
Calculated[6]

(McVol)
Standard Gibbs Free
Energy of Formation 45.28 kJ/mol Joback Calculated[6]
(AfG®)
Enthalpy of Formation

-301.57 kJ/mol Joback Calculated[6]
(gas, AfH°gas)
Enthalpy of

o 41.53 kJ/mol Joback Calculated[6]

Vaporization (AvapH©)
Enthalpy of Fusion

19.79 kJ/mol Joback Calculated[6]
(AfusH®)
Critical Pressure (Pc) 1804.63 kPa Joback Calculated[6]

Synthesis of 2,6-Dimethyldecane

The synthesis of 2,6-dimethyldecane can be accomplished through various organic synthesis
routes, with one common method involving a Grignard reaction.[1] This approach typically
utilizes precursors like 2-hexanone and isobutylmagnesium bromide, followed by dehydration
and reduction steps.[1]

Experimental Protocol: Synthesis via Grighard Reaction

This protocol outlines a general procedure for synthesizing 2,6-Dimethyldecane.

Materials:
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e 2-hexanone

e |sobutylmagnesium bromide (Grignard reagent)

e Anhydrous diethyl ether or THF

 Sulfuric acid (for dehydration)

o Palladium on carbon (Pd/C) catalyst

e Hydrogen gas (H2)

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)
 Inert atmosphere setup (e.g., nitrogen or argon gas)

Procedure:

e Grignard Reaction: In a flame-dried, three-necked flask under an inert atmosphere, a
solution of 2-hexanone in an anhydrous ether is prepared. The flask is cooled in an ice bath.
Isobutylmagnesium bromide solution is added dropwise with continuous stirring. After the
addition is complete, the reaction is allowed to warm to room temperature and stirred for
several hours to form the tertiary alcohol intermediate.

o Work-up and Dehydration: The reaction mixture is quenched by carefully adding a saturated
aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with ether. The combined organic extracts are dried over anhydrous
sodium sulfate. The solvent is removed under reduced pressure. The resulting crude alcohol
is then subjected to dehydration by heating with a strong acid catalyst like sulfuric acid to
yield a mixture of alkenes.

o Hydrogenation: The alkene mixture is dissolved in a suitable solvent (e.g., ethanol) in a
hydrogenation vessel. A catalytic amount of 10% Palladium on carbon (Pd/C) is added. The
vessel is flushed with hydrogen gas and the reaction is stirred under a hydrogen atmosphere
until the uptake of hydrogen ceases.
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o Purification: The catalyst is removed by filtration through Celite. The solvent is evaporated,
and the resulting crude 2,6-dimethyldecane is purified by fractional distillation or column
chromatography to yield the final product with high purity.[1]

Starting Materials

Isobutylmagnesium

2-Hexanone .
bromide

Synthesis Ste

Grignard Reaction
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Purification
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2,6-Dimethyldecane
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General workflow for the synthesis of 2,6-Dimethyldecane.

Biological Significance and Applications
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While 2,6-dimethyldecane itself is a simple alkane, its structural backbone is significant in
several areas of biological and pharmaceutical research.

Pharmaceutical and Natural Product Synthesis

Derivatives of 2,6-dimethyldecane are valuable intermediates in the synthesis of various
natural products and pharmacologically active molecules.[1]

« Insulin Secretion Inhibitors: Certain 2,2-dimethylchroman analogs, which can be derived
from a 2,6-dimethyldecane structural motif, have been identified as potent inhibitors of
glucose-sensitive insulin secretion.[1] This makes them promising candidates for developing
treatments for conditions like diabetes.[1]

e Vasorelaxants: Other analogs have been shown to interact with potassium ATP channels,
leading to vasorelaxation, indicating potential applications in cardiovascular drug discovery.

[1]

e Pheromones and Terpenoids: The branched alkyl structure of 2,6-dimethyldecane mimics
motifs found in natural products like terpenoids and pheromones.[1] For instance, derivatives
like 2,6-dimethyl-2,6-tetrahydropyrancarbolactone serve as precursors for synthesizing the
beetle pheromone frontalin.[1]

Role in Chemical Ecology

Branched-chain alkanes, including isomers of dimethyldecane, are common components of
insect cuticular hydrocarbons (CHCs). These compounds play crucial roles in chemical
communication, acting as pheromones for recognition and aggregation. For example, 4,6-
dimethyldodecane is a key contact pheromone in the German cockroach (Blattella germanica).
[7] While the specific role of 2,6-dimethyldecane as a pheromone is less documented, its
presence in insect CHC profiles suggests a potential role in their chemical ecology.

Insecticidal Properties

Research into the biochemical composition of plants like Mitracarpus villosus has identified
"Nonane, 2, 6-dimethyl" (likely a misidentification in the source for an isomer of
dimethyldecane) as a principal chemical compound in active fractions that exhibit fumigant and
repellent activity against stored-product beetles like Tribolium castaneum.[8] This suggests that
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2,6-dimethyldecane and related compounds could be explored for developing natural
biofumigants.[8]

Mechanism of Action and Signaling Pathways

The direct mechanism of action for 2,6-dimethyldecane is not well-defined. However, the
biological activity of its functionalized derivatives provides insight into potential pathways. As
mentioned, certain analogs exhibit vasorelaxant properties by interacting with potassium ATP
(K-ATP) channels.[1]

2,6-Dimethyldecane | Binding _ | Potassium ATP | Signal Transduction Cellular Response
Derivative Channel (e.g., Vasodilation)

Click to download full resolution via product page

Proposed signaling pathway for 2,6-dimethyldecane derivatives.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for the
identification and quantification of 2,6-dimethyldecane and its isomers.[2][9] This is particularly
relevant in the analysis of complex mixtures like insect cuticular hydrocarbons or essential oils.

Experimental Protocol: Extraction and Analysis of Insect
Cuticular Hydrocarbons (CHCs)

This protocol provides a general method for analyzing CHCs, where compounds like 2,6-
dimethyldecane might be identified.

Materials:
e Insect samples (individual or pooled)
e Hexane (HPLC grade)

e Glass vials (2 mL) with Teflon-lined caps
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e Forceps

» Nitrogen gas stream evaporator

o Gas chromatograph-mass spectrometer (GC-MS)
Procedure:

o Extraction: Place one or more insects into a glass vial. Add a sufficient volume of hexane
(e.g., 1 mL) to fully submerge the insect(s).

» Agitation: Gently agitate the vial for 5-10 minutes to allow the solvent to wash the
hydrocarbons from the insect's cuticle.

o Sample Collection: Carefully remove the insect(s) from the vial using clean forceps. The
remaining hexane solution contains the extracted CHCs.

» Concentration: To increase the concentration of the analytes, evaporate the solvent under a
gentle stream of nitrogen gas. Avoid evaporating to complete dryness to prevent the loss of
volatile compounds.

o GC-MS Analysis: Inject an aliquot of the concentrated extract into the GC-MS system. The
separation is typically performed on a non-polar capillary column (e.g., HP-5MS).[9] The
mass spectrometer is used to identify the compounds based on their fragmentation patterns
and retention times, which can be compared to spectral libraries like those from NIST.[3][9]
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Analytical workflow for identifying 2,6-dimethyldecane in insect CHCs.

Toxicology and Safety

Information on the specific toxicity of 2,6-dimethyldecane is limited.[5][10] However, based on
safety data sheets for similar alkanes, it is considered a flammable liquid and vapor.[5]

e Hazards: It may be fatal if swallowed and enters the airways.[5] It poses a moderate fire and

explosion hazard when exposed to heat or flame, and its vapor can form explosive mixtures
with air.[5]
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e Handling: Good hygiene practice requires that exposure be minimized.[5] It should be used
in a well-ventilated area, and personal protective equipment such as gloves and protective
clothing should be worn.[5] All ignition sources must be removed when handling the
substance.[5]

o Health Effects: It is not thought to produce adverse health effects or irritation upon skin
contact or inhalation based on animal models, though direct eye contact may cause transient
discomfort.[5] Long-term exposure is not believed to cause chronic adverse health effects.[5]

Conclusion

2,6-Dimethyldecane is a structurally simple branched alkane, yet it holds considerable
significance as a versatile chemical intermediate. Its primary importance lies in its role as a
precursor in the synthesis of pharmaceuticals, such as insulin secretion inhibitors and
vasorelaxants, and complex natural products like insect pheromones. Furthermore, its
presence in natural sources and potential insecticidal properties open avenues for research in
chemical ecology and the development of biopesticides. While its direct biological activity is not
extensively studied, the pharmacological relevance of its derivatives underscores the
importance of its chemical scaffold. Future research could focus on elucidating its specific roles
in biological systems and expanding its application in synthetic chemistry and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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